4-(2,2-Dimethoxyethoxy)benzonitrile

• CAS No.: 864684-69-5
• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• IUPAC Name: 4-(2,2-dimethoxyethoxy)benzonitrile
• InChI: InChI=1S/C11H13NO3/c1-13-11(14-2)8-15-10-5-3-9(7-12)4-6-10/h3-6,11H,8H2,1-2H3
• InChI Key: QUUFTAUIUMLQHR-UHFFFAOYSA-N
• SMILES: COC(COC1=CC=C(C=C1)C#N)OC

Description

4-(2,2-Dimethoxyethoxy)benzonitrile is a benzonitrile derivative featuring a para-substituted ethoxy group with two methoxy substituents on the ethylene chain. Its structure (Figure 1) comprises a nitrile group (-C≡N) at the benzene ring’s para position and a 2,2-dimethoxyethoxy (-OCH2CH(OCH3)2) side chain.

Comparison with Similar Compounds

Substituent Effects on Electronic and Steric Properties

Key Analogs :

4-[2-(Dimethylamino)ethoxy]benzonitrile (): Substituent: -OCH2CH2N(CH3)2 (electron-donating dimethylamino group). Molecular Weight: 190.25 g/mol. This compound’s higher basicity (due to the amine) contrasts with the ether-based dimethoxyethoxy group, which is less reactive but more lipophilic.

4-[2-(Aminooxy)ethoxy]benzonitrile (): Substituent: -OCH2CH2ONH2 (aminooxy group). Molecular Weight: 178.19 g/mol. Comparison: The aminooxy group introduces hydrogen-bonding capability and nucleophilic reactivity, unlike the inert dimethoxyethoxy group. This may make it more suitable for conjugation reactions in drug development.

4-[2-(Phenylthio)ethoxy]benzonitrile (, Compound 24): Substituent: -OCH2CH2SPh (thioether). Melting Point: Not reported. Comparison: The thioether’s sulfur atom increases polarizability and may enhance nonlinear optical properties (e.g., βHRS values) compared to ethers. However, thioethers are more prone to oxidation than dimethoxyethoxy groups.

Physical and Spectral Properties

Compound	Melting Point (°C)	Key Spectral Features (NMR, IR)
4-(4-Benzoylpiperazin-1-yl)-2-nitrobenzonitrile ()	196–197	IR: Nitrile stretch ~2230 cm⁻¹; Nitro group ~1520 cm⁻¹
4-[2-(Dimethylamino)ethoxy]benzonitrile ()	Not reported	¹H NMR: δ 2.28 (s, 6H, N(CH3)2), 4.12 (t, 2H, OCH2)
4-(2-(Phenylthio)ethoxy)benzonitrile ()	Not reported	¹³C NMR: δ 126–135 (aromatic carbons), 35.2 (S-CH2)

Cytotoxic Activity

• Triazole-Substituted Analogs (): Compounds like 4-[2-(3-chlorophenyl)-1-(1H-1,2,4-triazol-1-yl)ethenyl]benzonitrile exhibit potent cytotoxicity against breast cancer cell lines (IC50 < 10 μM). The triazole group’s hydrogen-bonding capacity and π-π stacking likely enhance binding to biological targets, a feature absent in the dimethoxyethoxy analog.

Nonlinear Optical Properties

• Oxazole Derivatives (): 4-((5-phenyloxazol-2-yl)ethynyl)benzonitrile shows a βHRS value of 45 × 10⁻³⁰ cm⁴·statvolt⁻¹, attributed to extended π-conjugation. The dimethoxyethoxy group, while electron-rich, may offer moderate optical activity if conjugated effectively.